N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-N-methyl-2-[2-(pyrazol-1-ylmethyl)morpholin-4-yl]acetamide
• InChI: InChI=1S/C18H27N5O2/c1-21(18(15-19)6-3-2-4-7-18)17(24)14-22-10-11-25-16(12-22)13-23-9-5-8-20-23/h5,8-9,16H,2-4,6-7,10-14H2,1H3
• InChI Key: WDNSKQQQFVSNEL-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CN1CCOC(C1)CN2C=CC=N2)C3(CCCCC3)C#N
• Molecular Formula: C18H27N5O2
• Molecular Weight: 345.4 g/mol

Description

“N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-pyrazol-1-yl)methyl]morpholin-4-yl}acetamide” is a complex organic compound. It contains several functional groups including a cyanocyclohexyl group, a methyl group, a pyrazolyl group, and a morpholinyl group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrazole-bearing compounds are known for their diverse pharmacological effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Imidazole, a similar compound, is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities.